3-Methyl-2,3-dihydro-1,4-benzodioxine-2-carbonyl chloride

• IUPAC Name: 2-methyl-2,3-dihydro-1,4-benzodioxine-3-carbonyl chloride
• InChI: InChI=1S/C10H9ClO3/c1-6-9(10(11)12)14-8-5-3-2-4-7(8)13-6/h2-6,9H,1H3
• InChI Key: HZZLMAFZSKHYPB-UHFFFAOYSA-N
• Canonical SMILES: CC1C(OC2=CC=CC=C2O1)C(=O)Cl
• Molecular Formula: C10H9ClO3
• DSSTOX Substance ID: DTXSID90547671
• Molecular Weight: 212.63 g/mol
• CAS RN: 99184-03-9

Description

3-Methyl-2,3-dihydro-1,4-benzodioxine-2-carbonyl chloride is a chemical compound that has been widely used in scientific research. It is commonly referred to as MDBDC and is a versatile reagent used in organic synthesis. MDBDC has a unique structure that makes it an important intermediate for the synthesis of various compounds.

Mechanism of Action

MDBDC is an acylating agent that reacts with amines and alcohols to form amides and esters, respectively. The reaction between MDBDC and amines is typically catalyzed by a base, such as triethylamine. The reaction between MDBDC and alcohols is typically catalyzed by a Lewis acid, such as tin(IV) chloride. The mechanism of action of MDBDC is well understood, making it a reliable reagent in organic synthesis.
Biochemical and Physiological Effects:
MDBDC has not been extensively studied for its biochemical and physiological effects. However, it has been reported to have antifungal properties. MDBDC has also been used as a reagent in the synthesis of compounds that have potential biological activity, such as antitumor agents and antiviral agents.

Advantages and Limitations for Lab Experiments

MDBDC has several advantages as a reagent in organic synthesis. It is a versatile reagent that can be used in the synthesis of various compounds. MDBDC is also relatively easy to synthesize and has a high yield. However, MDBDC has some limitations. It is a highly reactive compound that requires careful handling. MDBDC is also sensitive to moisture and should be stored in a dry environment.

Future Directions

MDBDC has potential applications in various fields, including materials science, pharmaceuticals, and agrochemicals. Future research could focus on the synthesis of new compounds using MDBDC as a reagent. The development of new drugs and materials using MDBDC could have significant implications for various fields. Additionally, research could focus on the optimization of the synthesis method for MDBDC to improve yield and reduce the environmental impact of the synthesis process.
Conclusion:
MDBDC is a valuable reagent in organic synthesis due to its unique structure. It has been used in the synthesis of various compounds and has potential applications in various fields. The synthesis method for MDBDC is relatively easy, and the yield is typically high. However, MDBDC requires careful handling due to its highly reactive nature. Future research could focus on the development of new compounds using MDBDC as a reagent and the optimization of the synthesis method for MDBDC.

Synthesis Methods

MDBDC is synthesized by the reaction of 3-methyl-1,4-benzodioxane-2-carboxylic acid with thionyl chloride. This reaction results in the formation of the acid chloride, which is then purified by distillation. The yield of this reaction is typically high, making it an attractive method for the synthesis of MDBDC.

Scientific Research Applications

MDBDC is a valuable reagent in organic synthesis due to its unique structure. It has been used in the synthesis of various compounds, including heterocyclic compounds, peptides, and natural products. MDBDC is also used in the synthesis of pharmaceuticals, agrochemicals, and materials science. Its use in these areas has led to the development of new drugs and materials that have potential applications in various fields.